Cas no 2171588-40-0 (ethyl 3-(carbonochloridoyl)-1,3-thiazolidine-4-carboxylate)

• Product Name: ethyl 3-(carbonochloridoyl)-1,3-thiazolidine-4-carboxylate
• CAS No: 2171588-40-0
• MF: C₇H₁₀ClNO₃S
• MW: 223.677199840546
• CID: 6055925
• PubChem ID: 165589156
• Update Time: 2025-06-26

ethyl 3-(carbonochloridoyl)-1,3-thiazolidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(carbonochloridoyl)-1,3-thiazolidine-4-carboxylate
• 2171588-40-0
• EN300-1612425

• Inchi： 1S/C7H10ClNO3S/c1-2-12-6(10)5-3-13-4-9(5)7(8)11/h5H,2-4H2,1H3
• InChI Key： PZIKUUGHDFAGQN-UHFFFAOYSA-N
• SMILES： ClC(N1CSCC1C(=O)OCC)=O

Computed Properties

• Exact Mass: 223.0069920g/mol
• Monoisotopic Mass: 223.0069920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.9Ų

Additional information on ethyl 3-(carbonochloridoyl)-1,3-thiazolidine-4-carboxylate

Professional Introduction to Ethyl 3-(Carbonochloridoyl)-1,3-Thiazolidine-4-Carboxylate (CAS No. 2171588-40-0)

Ethyl 3-(carbonochloridoyl)-1,3-thiazolidine-4-carboxylate (CAS No. 2171588-40-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The thiazolidine core and the ester functionalities present in its molecular structure contribute to its versatility, enabling its application in multiple synthetic pathways and drug development processes.

The chemical structure of ethyl 3-(carbonochloridoyl)-1,3-thiazolidine-4-carboxylate consists of a five-membered heterocyclic ring containing sulfur and nitrogen atoms, which is a common motif in many biologically active compounds. This structural feature is known to enhance the compound's interaction with biological targets, making it a suitable candidate for further derivatization and functionalization. The presence of the carbonochloridoyl group and the ethyl ester at the 4-position of the thiazolidine ring adds further complexity and reactivity, allowing for diverse chemical transformations.

In recent years, there has been growing interest in thiazolidine derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential applications in the treatment of various diseases, including inflammation, cancer, and infectious disorders. The unique electronic and steric properties of ethyl 3-(carbonochloridoyl)-1,3-thiazolidine-4-carboxylate make it an attractive building block for designing novel therapeutic agents. Researchers have leveraged its structural features to develop molecules with enhanced binding affinity and selectivity towards specific biological targets.

One of the most compelling aspects of ethyl 3-(carbonochloridoyl)-1,3-thiazolidine-4-carboxylate is its role as a key intermediate in the synthesis of more complex pharmacophores. The compound's ability to undergo various chemical reactions, such as nucleophilic substitution and condensation reactions, allows chemists to introduce diverse functional groups and modify its core structure. This flexibility has enabled the development of a range of derivatives with tailored properties for specific applications.

The pharmaceutical industry has been particularly interested in thiazolidine-based compounds due to their reported pharmacological effects. For instance, derivatives of thiazolidine have shown anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. Additionally, some thiazolidine derivatives have demonstrated anticancer activity by interfering with critical cellular pathways that promote tumor growth and survival. Ethyl 3-(carbonochloridoyl)-1,3-thiazolidine-4-carboxylate is being explored as a precursor for synthesizing such bioactive molecules.

The synthesis of ethyl 3-(carbonochloridoyl)-1,3-thiazolidine-4-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the thiazolidine core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the carbonochloridoyl group and the ethyl ester moiety. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve these transformations efficiently.

The purity and quality of ethyl 3-(carbonochloridoyl)-1,3-thiazolidine-4-carboxylate are crucial for its applications in pharmaceutical research. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are used to characterize the compound and ensure it meets stringent purity standards. These methods provide detailed information about its molecular structure and confirm its identity before it is used in further synthetic or biological studies.

In conclusion, ethyl 3-(carbonochloridoyl)-1,3-thiazolidine-4-carboxylate (CAS No. 2171588-40-0) is a versatile organic compound with significant potential in pharmaceutical chemistry. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules with diverse therapeutic applications. As research continues to uncover new biological activities associated with thiazolidine derivatives, compounds like this one are likely to play an increasingly important role in drug discovery and development.